![molecular formula C12H19Cl2FN2 B6275328 (3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine dihydrochloride CAS No. 2757961-64-9](/img/no-structure.png)
(3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine dihydrochloride
Overview
Description
(3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine dihydrochloride (FPMPD) is a highly versatile and useful chemical compound used for a variety of scientific research applications. FPMPD is a piperazine derivative that is used in a wide range of lab experiments due to its unique properties. FPMPD has been studied extensively in terms of its synthesis, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
(3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine dihydrochloride is believed to act as an antagonist at the N-methyl-D-aspartate (NMDA) receptor. It binds to the NMDA receptor and prevents the influx of calcium ions into the cell, thus preventing the activation of the NMDA receptor. This inhibition of the NMDA receptor is thought to be the primary mechanism of action of (3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine dihydrochloride.
Biochemical and Physiological Effects
(3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine dihydrochloride has been studied extensively in terms of its biochemical and physiological effects. It has been shown to have a variety of effects, including inhibition of the NMDA receptor, inhibition of voltage-gated sodium channels, and inhibition of the release of neurotransmitters such as glutamate and aspartate. In addition, (3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine dihydrochloride has been shown to have anti-inflammatory and analgesic effects, as well as anticonvulsant effects.
Advantages and Limitations for Lab Experiments
(3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine dihydrochloride has a number of advantages for use in lab experiments. It is relatively easy to synthesize and has a wide range of applications, making it a versatile compound for use in research. In addition, (3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine dihydrochloride is relatively stable and has a long shelf life, making it ideal for long-term storage. However, there are also some limitations to the use of (3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine dihydrochloride in lab experiments. It is a highly potent compound and can be toxic at high concentrations, so care must be taken when handling and using the compound.
Future Directions
There are a number of possible future directions for research involving (3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine dihydrochloride. One possible direction is to further investigate its effects on the NMDA receptor and its potential therapeutic applications. Another possible direction is to study its effects on other receptors, such as the GABA receptor, and its potential therapeutic applications. Additionally, further research into the pharmacokinetics and pharmacodynamics of (3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine dihydrochloride could provide valuable insights into its potential therapeutic applications. Finally, further research into the synthesis of (3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine dihydrochloride and its derivatives could lead to new and improved compounds with improved properties and potential therapeutic applications.
Synthesis Methods
(3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine dihydrochloride is synthesized by reacting 2-fluoro-N-methylpiperazine with a haloalkyl halide in the presence of a base. The reaction is typically carried out in a solvent such as dimethylformamide (DMF) at temperatures ranging from 0 to 100°C. The reaction is typically complete within 1-2 hours, depending on the reactants and conditions used. The resulting product is (3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine dihydrochloride in its dihydrochloride form.
Scientific Research Applications
(3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine dihydrochloride is widely used in scientific research for a variety of purposes. It has been used to study the effects of various drugs on the central nervous system and to study the pharmacokinetics and pharmacodynamics of various drugs. (3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine dihydrochloride has also been used in the synthesis of various other compounds, such as the anticonvulsant drug gabapentin. In addition, (3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine dihydrochloride has been used in the synthesis of various other compounds, such as the anticonvulsant drug gabapentin.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine dihydrochloride involves the reaction of 4-fluorobenzyl chloride with 3-methylpiperazine in the presence of a base to form the intermediate (3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine. This intermediate is then reacted with hydrochloric acid to form the final product, (3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine dihydrochloride.", "Starting Materials": [ "4-fluorobenzyl chloride", "3-methylpiperazine", "Base", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-fluorobenzyl chloride is added to a solution of 3-methylpiperazine in the presence of a base such as sodium hydroxide or potassium carbonate.", "Step 2: The reaction mixture is stirred at room temperature for several hours until the intermediate (3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine is formed.", "Step 3: The intermediate is then treated with hydrochloric acid to form the final product, (3S)-1-[(4-fluorophenyl)methyl]-3-methylpiperazine dihydrochloride.", "Step 4: The product is isolated by filtration, washed with water, and dried under vacuum." ] } | |
CAS RN |
2757961-64-9 |
Molecular Formula |
C12H19Cl2FN2 |
Molecular Weight |
281.2 |
Purity |
91 |
Origin of Product |
United States |
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